Cas no 110874-71-0 (P-tolylmethanesulfonic acid)

P-tolylmethanesulfonic acid structure
P-tolylmethanesulfonic acid structure
Product Name:P-tolylmethanesulfonic acid
CAS No:110874-71-0
MF:C8H10O3S
MW:186.228201389313
CID:2181692
PubChem ID:10149049
Update Time:2025-04-21

P-tolylmethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • P-tolylmethanesulfonic acid
    • BenzeneMethanesulfonic acid, 4-Methyl-
    • (4-methylphenyl)methanesulfonic Acid
    • 110874-71-0
    • SCHEMBL394806
    • p-toluenemethanesulfonic acid
    • VYUKAAZJZMQJGE-UHFFFAOYSA-N
    • Inchi: 1S/C8H10O3S/c1-7-2-4-8(5-3-7)6-12(9,10)11/h2-5H,6H2,1H3,(H,9,10,11)
    • InChI Key: VYUKAAZJZMQJGE-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 186.03506535Da
  • Monoisotopic Mass: 186.03506535Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 62.8Ų
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